Cas no 334917-92-9 (4-(2-bromothiophen-3-yl)methyl-1H-imidazole)

• Product Name: 4-(2-bromothiophen-3-yl)methyl-1H-imidazole
• CAS No: 334917-92-9
• MF: C₈H₇BrN₂S
• MW: 243.123579263687
• MDL: MFCD30498070
• CID: 5224180
• PubChem ID: 10610226
• Update Time: 2026-03-07

4-(2-bromothiophen-3-yl)methyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 4-[(2-Bromothiophen-3-yl)methyl]-1H-imidazole
• 4-(2-bromothiophen-3-yl)methyl-1H-imidazole

• MDL： MFCD30498070
• Inchi： 1S/C8H7BrN2S/c9-8-6(1-2-12-8)3-7-4-10-5-11-7/h1-2,4-5H,3H2,(H,10,11)
• InChI Key： TWKKFOGHMUMKLB-UHFFFAOYSA-N
• SMILES： C1NC(CC2C=CSC=2Br)=CN=1

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Boiling Point: 418.3±35.0 °C at 760 mmHg
• Flash Point: 206.8±25.9 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

4-(2-bromothiophen-3-yl)methyl-1H-imidazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 4-(2-bromothiophen-3-yl)methyl-1H-imidazole

Introduction to 4-(2-bromothiophen-3-yl)methyl-1H-imidazole (CAS No. 334917-92-9)

4-(2-bromothiophen-3-yl)methyl-1H-imidazole (CAS No. 334917-92-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, featuring a bromothiophene moiety linked to an imidazole ring, exhibits unique structural and chemical properties that make it a valuable intermediate in the synthesis of biologically active molecules. The presence of both aromatic and heterocyclic systems in its structure endows it with potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases.

The bromothiophene component of this molecule is a key feature that facilitates its use in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely employed in the construction of complex organic frameworks. The methyl-imidazole moiety, on the other hand, contributes to the compound's ability to interact with biological targets through hydrogen bonding and other non-covalent interactions. These characteristics make 4-(2-bromothiophen-3-yl)methyl-1H-imidazole a versatile building block for the design of small-molecule drugs.

In recent years, there has been a surge in research focused on developing new therapeutic strategies for chronic and infectious diseases. Among these strategies, the exploration of heterocyclic compounds has been particularly fruitful. Imidazole derivatives, in particular, have shown promise as pharmacological agents due to their ability to modulate various biological pathways. The incorporation of a bromothiophene ring into an imidazole scaffold has been found to enhance the pharmacological activity of several drug candidates, making this class of compounds an attractive focus for medicinal chemists.

One of the most compelling aspects of 4-(2-bromothiophen-3-yl)methyl-1H-imidazole is its potential role in the development of antiviral and anticancer agents. The bromine atom on the thiophene ring allows for facile functionalization, enabling the synthesis of a wide range of derivatives with tailored biological properties. Furthermore, the imidazole ring is known to interact with nucleobases and other biological molecules, suggesting its utility in designing drugs that target viral enzymes or cancer cell proliferation pathways.

Recent studies have highlighted the importance of bromothiophene-containing compounds in medicinal chemistry. For instance, derivatives of bromothiophene have been investigated for their antiviral properties against RNA viruses, including SARS-CoV-2. The structural features of these compounds allow them to inhibit viral replication by interfering with essential enzymatic processes. Similarly, imidazole-based drugs have been explored for their anticancer effects, with several clinical candidates demonstrating significant efficacy in preclinical studies.

The synthesis of 4-(2-bromothiophen-3-yl)methyl-1H-imidazole involves multi-step organic transformations that highlight its synthetic utility. The key steps typically include bromination of a thiophene derivative followed by coupling with an imidazole precursor. These reactions can be optimized to achieve high yields and purity, making the compound accessible for further derivatization and biological testing. The ease with which this molecule can be modified underscores its value as a scaffold for drug discovery efforts.

In conclusion, 4-(2-bromothiophen-3-yl)methyl-1H-imidazole (CAS No. 334917-92-9) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and synthetic accessibility make it an ideal starting point for developing novel therapeutic agents targeting various diseases. As our understanding of biological pathways continues to evolve, compounds like this are likely to play an increasingly important role in the next generation of medicines.